N-(5-chloro-2-cyanophenyl)-2-pyrrolidin-1-ylacetamide

• IUPAC Name: N-(5-chloro-2-cyanophenyl)-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C13H14ClN3O/c14-11-4-3-10(8-15)12(7-11)16-13(18)9-17-5-1-2-6-17/h3-4,7H,1-2,5-6,9H2,(H,16,18)
• InChI Key: ARUUMYZDJWIXDA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(=O)NC2=C(C=CC(=C2)Cl)C#N
• Molecular Formula: C13H14ClN3O
• Molecular Weight: 263.72 g/mol

Description

N-(5-chloro-2-cyanophenyl)-2-pyrrolidin-1-ylacetamide is a chemical compound with a complex structure that includes a pyrrolidine ring, a cyanophenyl group, and a chloro substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-cyanophenyl)-2-pyrrolidin-1-ylacetamide typically involves the reaction of 5-chloro-2-cyanophenylamine with 2-pyrrolidin-1-ylacetyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is typically conducted in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction conditions, such as temperature and pressure, can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-cyanophenyl)-2-pyrrolidin-1-ylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the cyanophenyl group.

Substitution: The chloro substituent can be replaced with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with hydroxyl or carbonyl groups, while reduction can produce amines or alcohols.

Scientific Research Applications

N-(5-chloro-2-cyanophenyl)-2-pyrrolidin-1-ylacetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-cyanophenyl)-2-pyrrolidin-1-ylacetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting cellular pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2-cyanophenyl)-2-piperidin-1-ylacetamide
• N-(5-chloro-2-cyanophenyl)-N’-(2-phenylethyl)thiourea
• N1-(5-chloro-2-cyanophenyl)-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide

Uniqueness

N-(5-chloro-2-cyanophenyl)-2-pyrrolidin-1-ylacetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties